Cas no 2137638-81-2 (4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)-)

4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)-, is a heterocyclic compound featuring an oxazole core substituted with a carboxylic acid group and an amino-methoxypropyl side chain. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both amino and carboxylic acid functional groups enhances its reactivity, enabling derivatization for tailored molecular design. The methoxypropyl moiety contributes to solubility and stability, facilitating handling in organic synthesis. Its well-defined chemical properties make it suitable for use in peptide mimetics, ligand development, and other specialized synthetic pathways requiring precise functional group manipulation.
4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)- structure
2137638-81-2 structure
Product Name:4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)-
CAS No:2137638-81-2
MF:C8H12N2O4
MW:200.191882133484
CID:5259154
Update Time:2025-08-05

4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)-
    • Inchi: 1S/C8H12N2O4/c1-13-3-2-5(9)7-6(8(11)12)10-4-14-7/h4-5H,2-3,9H2,1H3,(H,11,12)
    • InChI Key: KHACYUZKBKIJIS-UHFFFAOYSA-N
    • SMILES: O1C(C(N)CCOC)=C(C(O)=O)N=C1

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Additional information on 4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)-

Comprehensive Overview of 4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)- (CAS No. 2137638-81-2)

4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)- (CAS No. 2137638-81-2) is a specialized organic compound belonging to the oxazole family, a heterocyclic structure known for its diverse applications in medicinal chemistry and material science. This compound features a unique combination of functional groups, including a carboxylic acid moiety and an amino-methoxypropyl side chain, which contribute to its reactivity and potential utility in various synthetic pathways. Researchers and pharmaceutical developers are increasingly interested in this molecule due to its structural versatility and potential as a building block for more complex bioactive molecules.

The growing interest in 4-Oxazolecarboxylic acid derivatives is driven by their relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance and the need for novel therapeutic agents, compounds like CAS No. 2137638-81-2 are being explored for their ability to modulate biological pathways. Recent studies highlight the role of oxazole cores in targeting protein-protein interactions, a hot topic in modern drug design. Additionally, the methoxypropyl and amino substituents in this compound may enhance its solubility and bioavailability, critical factors in pharmacokinetic optimization.

From a synthetic chemistry perspective, 5-(1-amino-3-methoxypropyl)-4-oxazolecarboxylic acid offers opportunities for further functionalization. The carboxylic acid group allows for amide bond formation, while the amino group can participate in reductive amination or acylation reactions. These properties make it a valuable intermediate in multi-step syntheses, particularly in the construction of peptidomimetics or small-molecule libraries for high-throughput screening. The compound's stability under various conditions also makes it suitable for industrial-scale applications, aligning with the demand for sustainable and scalable chemical processes.

In material science, the oxazole ring system has gained attention for its electronic properties, with potential applications in organic semiconductors or light-emitting diodes (OLEDs). The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups in CAS 2137638-81-2 could enable fine-tuning of optoelectronic characteristics, a key focus area for next-generation display technologies. Researchers investigating "green chemistry" approaches may also find this compound relevant, as its modular structure could facilitate the development of environmentally friendly synthetic routes.

Analytical characterization of 4-Oxazolecarboxylic acid, 5-(1-amino-3-methoxypropyl)- typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and are essential for quality control in research and production settings. As regulatory standards for chemical purity become stricter, reliable analytical data for specialized compounds like CAS No. 2137638-81-2 are increasingly valuable to the scientific community.

The commercial availability of this compound has expanded in recent years, reflecting growing market demand. Suppliers often provide it under catalog numbers or as part of custom synthesis services, catering to pharmaceutical researchers and academic institutions. Pricing and availability may vary depending on purity grades and quantities, with many vendors offering bulk options for industrial customers. Storage recommendations generally include protection from moisture and maintenance at controlled temperatures to preserve stability.

Future research directions for 5-(1-amino-3-methoxypropyl)-4-oxazolecarboxylic acid may explore its biological activity profiles or its incorporation into polymeric materials. With increasing interest in "fragment-based drug discovery," this compound's moderate molecular weight and multiple functional groups position it as a promising starting point for lead optimization. Its potential role in addressing current challenges in healthcare and technology ensures that CAS 2137638-81-2 will remain a compound of significant scientific interest in coming years.

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